Cas no 7651-50-5 (5,5-dimethyl-2-isopropyl-1,3-dioxane)

• Product Name: 5,5-dimethyl-2-isopropyl-1,3-dioxane
• CAS No: 7651-50-5
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 862067
• PubChem ID: 82103
• Update Time: 2025-04-19

5,5-dimethyl-2-isopropyl-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethyl-2-isopropyl-1,3-dioxane
• 2-Isopropyl-5,5-Dimethyl-1,3-dioxane
• 5,5-dimethyl-2-propan-2-yl-1,3-dioxane
• DTXSID50227321
• AI3-23742
• MFCD30533814
• SCHEMBL10207656
• NSC75465
• M-DIOXANE, 2-ISOPROPYL-5,5-DIMETHYL-
• EINECS 231-611-2
• NSC-75465
• UNII-DC458W5KSJ
• NSC 75465
• F73640
• 7651-50-5
• 5,5-DIMETHYL-2-(1-METHYLETHYL)-1,3-DIOXANE
• 1,3-Dioxane, 5,5-dimethyl-2-(1-methylethyl)-
• NS00037804
• DC458W5KSJ
• AWSZUOKHFRWQFK-UHFFFAOYSA-N
• DTXCID50149812
• 5,5-Dimethyl-2-(1-methylethyl)-1,3-dioxane; 2-Isopropyl-5,5-dimethyl-1,3-dioxane;

• Inchi： 1S/C9H18O2/c1-7(2)8-10-5-9(3,4)6-11-8/h7-8H,5-6H2,1-4H3
• InChI Key： AWSZUOKHFRWQFK-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)OCC(C)(C)C1

Computed Properties

• Exact Mass: 158.13074
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46
• LogP: 2.04150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes